5-bromo-N-(2-cyclopentyloxyethyl)furan-2-carboxamide
Overview
Description
5-bromo-N-(2-cyclopentyloxyethyl)furan-2-carboxamide is a chemical compound that has garnered significant attention from the scientific community due to its potential applications in various fields.
Scientific Research Applications
5-bromo-N-(2-cyclopentyloxyethyl)furan-2-carboxamide has shown potential applications in various scientific research fields. It has been studied for its anti-inflammatory properties and has shown promising results in reducing inflammation in animal models. It has also been studied for its potential use in cancer treatment, as it has been found to inhibit the growth of cancer cells in vitro.
Mechanism of Action
The mechanism of action of 5-bromo-N-(2-cyclopentyloxyethyl)furan-2-carboxamide is not fully understood. However, it is believed to act by inhibiting the activity of certain enzymes involved in inflammatory processes and cancer cell growth.
Biochemical and Physiological Effects:
Studies have shown that 5-bromo-N-(2-cyclopentyloxyethyl)furan-2-carboxamide has anti-inflammatory effects, as it reduces the production of pro-inflammatory cytokines in animal models. It has also been found to inhibit the growth of cancer cells in vitro. However, further studies are needed to determine its exact biochemical and physiological effects.
Advantages and Limitations for Lab Experiments
One advantage of using 5-bromo-N-(2-cyclopentyloxyethyl)furan-2-carboxamide in lab experiments is its potential applications in various scientific research fields. However, its limitations include the need for further studies to determine its exact mechanism of action and biochemical and physiological effects.
Future Directions
There are several future directions for the study of 5-bromo-N-(2-cyclopentyloxyethyl)furan-2-carboxamide. One direction is to further investigate its anti-inflammatory properties and potential use in treating inflammatory diseases. Another direction is to study its potential use in cancer treatment and to determine its exact mechanism of action in inhibiting cancer cell growth. Additionally, further studies are needed to determine its safety and toxicity profiles.
Synthesis Methods
The synthesis of 5-bromo-N-(2-cyclopentyloxyethyl)furan-2-carboxamide involves the reaction of 5-bromo-2-furoic acid and cyclopentanol in the presence of thionyl chloride, followed by the reaction of the resulting intermediate with N-(2-chloroethyl)carboxamide. The final product is obtained through purification and isolation procedures.
properties
IUPAC Name |
5-bromo-N-(2-cyclopentyloxyethyl)furan-2-carboxamide |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H16BrNO3/c13-11-6-5-10(17-11)12(15)14-7-8-16-9-3-1-2-4-9/h5-6,9H,1-4,7-8H2,(H,14,15) |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
IKJVJRYUWNEPEE-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCC(C1)OCCNC(=O)C2=CC=C(O2)Br |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H16BrNO3 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
302.16 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
5-bromo-N-(2-cyclopentyloxyethyl)furan-2-carboxamide | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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